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Cat. No.: B1684251 Get Quote

Abstract
Xylosucrose, a disaccharide with significant potential in the pharmaceutical and nutraceutical

industries, is gaining attention for its prebiotic properties and potential as a functional

ingredient. This technical guide provides an in-depth overview of xylosucrose, including its

chemical properties, enzymatic synthesis, and its mechanism of action as a prebiotic. Detailed

experimental protocols for its synthesis and analysis are presented, alongside a visual

representation of its metabolic pathway in the gut microbiota. This document is intended for

researchers, scientists, and drug development professionals seeking to understand and utilize

xylosucrose in their work.

Introduction
Xylosucrose is a non-reducing disaccharide composed of a xylose unit linked to the glucose

moiety of a sucrose molecule. Its chemical structure confers unique properties, including a low-

calorie profile and resistance to digestion by human intestinal enzymes. These characteristics

allow it to reach the colon intact, where it is selectively fermented by beneficial gut bacteria,

classifying it as a prebiotic. This guide will delve into the technical aspects of xylosucrose,

from its fundamental chemical data to its biological functions and the methodologies used to

study it.
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A comprehensive summary of the key chemical and physical properties of xylosucrose is

provided in the table below.

Property Value Reference

CAS Number 512-66-3 [1][2][3][4]

Molecular Formula C₁₁H₂₀O₁₀ [1]

Molecular Weight 312.27 g/mol

Appearance
White to off-white crystalline

powder

Melting Point 112-116 °C

Synonyms
β-D-Fructofuranosyl α-D-

xylopyranoside

Enzymatic Synthesis of Xylosucrose
The primary method for xylosucrose synthesis is through enzymatic transfructosylation. This

process involves the transfer of a fructosyl group from a donor substrate, typically sucrose, to

an acceptor molecule, which in this case is xylose. Enzymes such as levansucrase (EC

2.4.1.10) from various microbial sources are commonly employed for this purpose.

Experimental Protocol: Enzymatic Synthesis
This protocol describes a general method for the enzymatic synthesis of xylosucrose using

levansucrase.

Materials:

Sucrose (donor substrate)

D-Xylose (acceptor substrate)

Levansucrase (e.g., from Bacillus subtilis)

Sodium acetate buffer (50 mM, pH 5.4)
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Sodium carbonate (0.4 M) for reaction termination

High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

Prepare a reaction mixture containing a high concentration of sucrose (e.g., 600 g/L) and D-

xylose in 50 mM sodium acetate buffer (pH 5.4). The high substrate concentration favors the

transfructosylation reaction over hydrolysis.

Equilibrate the reaction mixture to the optimal temperature for the enzyme (e.g., 40°C).

Initiate the reaction by adding a defined activity of levansucrase (e.g., 5 U/mL).

Incubate the reaction mixture with gentle stirring for a predetermined time (e.g., 24-48

hours). The reaction progress can be monitored by taking aliquots at various time points.

Terminate the reaction by adding an equal volume of 0.4 M sodium carbonate to inactivate

the enzyme.

Analyze the reaction products, including the synthesized xylosucrose, using HPLC.

Logical Workflow for Xylosucrose Synthesis:

Prepare Substrates
(Sucrose, Xylose)

Create Reaction Mixture

Prepare Buffer
(Sodium Acetate, pH 5.4)

Incubate with Levansucrase
(e.g., 40°C)

Terminate Reaction
(Sodium Carbonate)

Analyze Products
(HPLC)
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Caption: Workflow for the enzymatic synthesis of xylosucrose.
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Xylosucrose exerts its prebiotic effect by selectively promoting the growth and activity of

beneficial microorganisms in the colon, particularly Bifidobacterium and Lactobacillus species.

Being indigestible by human enzymes, xylosucrose arrives in the large intestine where it is

fermented by these saccharolytic bacteria.

This fermentation process leads to the production of short-chain fatty acids (SCFAs), primarily

acetate, propionate, and butyrate. These SCFAs have numerous health benefits, including:

Lowering the colonic pH: This creates an environment that is less favorable for the growth of

pathogenic bacteria.

Serving as an energy source for colonocytes: Butyrate, in particular, is the preferred energy

source for the cells lining the colon, promoting gut barrier integrity.

Modulating the immune system: SCFAs can influence immune cell function and reduce

inflammation.

Systemic metabolic effects: SCFAs can enter the bloodstream and influence lipid and

glucose metabolism.

Signaling Pathway of Xylosucrose Metabolism in Gut
Microbiota
The following diagram illustrates the metabolic pathway of xylosucrose by gut microbiota and

the subsequent effects of SCFA production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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